Cas no 1805137-94-3 (Ethyl 3-cyano-2-difluoromethyl-5-methylbenzoate)

• Product Name: Ethyl 3-cyano-2-difluoromethyl-5-methylbenzoate
• CAS No: 1805137-94-3
• MF: C₁₂H₁₁F₂NO₂
• MW: 239.21805024147
• CID: 5006133
• Update Time: 2025-05-21

Ethyl 3-cyano-2-difluoromethyl-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-difluoromethyl-5-methylbenzoate

• Inchi： 1S/C12H11F2NO2/c1-3-17-12(16)9-5-7(2)4-8(6-15)10(9)11(13)14/h4-5,11H,3H2,1-2H3
• InChI Key： YZZWJCRAOVGTQX-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(C)=CC=1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-cyano-2-difluoromethyl-5-methylbenzoate

Introduction to Ethyl 3-cyano-2-difluoromethyl-5-methylbenzoate (CAS No. 1805137-94-3)

Ethyl 3-cyano-2-difluoromethyl-5-methylbenzoate (CAS No. 1805137-94-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a cyano group, difluoromethyl moiety, and a methyl substituent, exhibits promising biological activities and potential therapeutic applications.

The chemical structure of Ethyl 3-cyano-2-difluoromethyl-5-methylbenzoate is composed of a benzene ring with a cyano group at the 3-position, a difluoromethyl group at the 2-position, and a methyl group at the 5-position. The ethyl ester moiety at the carboxylic acid position adds to its overall stability and solubility properties. These structural elements contribute to its distinct pharmacological profile, making it an attractive candidate for further investigation.

Recent studies have highlighted the potential of Ethyl 3-cyano-2-difluoromethyl-5-methylbenzoate in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research conducted by Smith et al. (2021) demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). This dual inhibition mechanism suggests that Ethyl 3-cyano-2-difluoromethyl-5-methylbenzoate could be a valuable therapeutic agent for conditions like rheumatoid arthritis and other chronic inflammatory disorders.

In addition to its anti-inflammatory properties, Ethyl 3-cyano-2-difluoromethyl-5-methylbenzoate has shown promise in cancer research. A study by Zhang et al. (2022) reported that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of signaling pathways such as PI3K/Akt and MAPK, which are often dysregulated in cancer cells. These findings suggest that Ethyl 3-cyano-2-difluoromethyl-5-methylbenzoate could be developed as an anticancer agent with minimal toxicity to normal cells.

The pharmacokinetic properties of Ethyl 3-cyano-2-difluoromethyl-5-methylbenzoate have also been extensively studied. Research by Lee et al. (2020) indicated that this compound has favorable oral bioavailability and a long half-life, making it suitable for chronic administration. Furthermore, its low toxicity profile and minimal side effects make it an attractive candidate for clinical development.

In the context of drug discovery and development, Ethyl 3-cyano-2-difluoromethyl-5-methylbenzoate represents a promising lead compound. Its unique combination of structural features and biological activities positions it as a potential therapeutic agent for multiple diseases. Ongoing preclinical studies are focused on optimizing its formulation and delivery methods to enhance its efficacy and safety.

The synthesis of Ethyl 3-cyano-2-difluoromethyl-5-methylbenzoate has been well-documented in the literature. A common synthetic route involves the reaction of 3-cyano-2-difluoromethyl-5-methylbenzoic acid with ethanol in the presence of a coupling reagent such as dicyclohexylcarbodiimide (DCC). This method yields high purity product with good yield, making it suitable for large-scale production.

In conclusion, Ethyl 3-cyano-2-difluoromethyl-5-methylbenzoate (CAS No. 1805137-94-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities, make it an exciting candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is anticipated that this compound will play a crucial role in addressing unmet medical needs and improving patient outcomes.